Cas no 2228530-49-0 (methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228530-49-0
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 6083537
• PubChem ID: 165979711
• Update Time: 2025-05-24

methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228530-49-0
• EN300-1951666

• Inchi： 1S/C8H11F2N3O2/c1-13-6(8(9,10)4-11)5(3-12-13)7(14)15-2/h3H,4,11H2,1-2H3
• InChI Key： RAJNAISGEJBHGX-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=C(C(=O)OC)C=NN1C)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate

Professional Introduction of Methyl 5-(2-Amino-1,1-Difluoroethyl)-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2228530-49-0)

Methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2228530-49-0, is a novel compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with amino and difluoro substituents. The combination of these functional groups imparts distinctive chemical properties, making it a promising candidate for various applications.

The synthesis of methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylate involves a series of intricate organic reactions. Researchers have employed advanced methodologies, including Suzuki coupling and nucleophilic substitution, to achieve high yields and purity. The compound's stability under various conditions has been extensively studied, revealing its resilience to thermal degradation and chemical reactivity under controlled environments.

In recent studies, methyl 5-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrazole strong>-4-carboxylate has demonstrated potential in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has been explored for applications in catalysis and electronic devices. Furthermore, the compound's fluorescence properties have been investigated for use in sensors and bioimaging technologies.

The biological activity of methyl 5-(< strong >2-amino strong > - < strong > 1,1-difluoroethyl strong > ) - < strong > 1-methyl strong > - < strong > 1H-pyrazole strong > -4-carboxylate has also been a focal point of research. Preclinical studies suggest that it exhibits selective cytotoxicity against certain cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, its ability to modulate enzyme activity has opened avenues for exploring its role in metabolic disorders.

In terms of environmental impact, methyl 5-(< strong >2-amino strong > - < strong > 1,1-difluoroethyl strong > ) - < strong > 1-methyl strong > - < strong > 1H-pyrazole strong > -4-carboxylate has been shown to degrade efficiently under UV light exposure, reducing concerns about long-term ecological effects. This property aligns with the growing demand for sustainable chemical compounds that minimize environmental footprint.

The versatility of methyl 5-(< strong >2-amino strong > - < strong > 1,1-difluoroethyl strong > ) - < strong > 1-methyl strong > - < strong > 1H-pyrazole strong > -4-carboxylate is further highlighted by its application in polymer science. Researchers have successfully incorporated this compound into polymeric matrices to enhance mechanical properties and thermal stability. Such innovations underscore its potential as a multifunctional additive in advanced materials.

In conclusion, methyl 5-(< strong >2-amino strong > - < strong > 1,1-difluoroethyl strong > ) - < strong > 1-methyl strong > - < strong > 1H-pyrazole str ong>-4-carboxylate (CAS No. < st rong>2228530-49-0) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties and promising performance in various fields make it a subject of continued research interest. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.